Cas no 2411292-55-0 (2-Methyl-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline)

• Product Name: 2-Methyl-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline
• CAS No: 2411292-55-0
• MF: C₁₈H₂₀N₄O
• MW: 308.377603530884
• CID: 5357267
• Update Time: 2025-05-20

2-Methyl-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline Chemical and Physical Properties

Names and Identifiers

• Z3991661374
• 2-methyl-3-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)quinoline
• 2-Methyl-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline

• Inchi： 1S/C18H20N4O/c1-13-18(7-15-5-3-4-6-17(15)20-13)23-12-16-11-22(16)10-14-8-19-21(2)9-14/h3-9,16H,10-12H2,1-2H3
• InChI Key： LCBNQTIBCJBKQZ-UHFFFAOYSA-N
• SMILES： O(C1=CC2C=CC=CC=2N=C1C)CC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 407
• XLogP3: 2.2
• Topological Polar Surface Area: 43

Additional information on 2-Methyl-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline

2-Methyl-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline: A Comprehensive Overview

2-Methyl-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline, also known by its CAS number 2411292550, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinolines, which are aromatic heterocycles with a nitrogen atom in the ring. The presence of a methyl group at position 2 and a methoxy group substituted with an aziridine and pyrazole moiety at position 3 makes this compound unique and highly functional. Recent studies have highlighted its promising applications in drug design, material science, and catalysis, making it a subject of intense research interest.

The structural complexity of this compound arises from the combination of three key functional groups: the quinoline ring, the aziridine ring, and the pyrazole ring. The quinoline moiety is known for its stability and ability to participate in various chemical reactions, including electrophilic substitution and nucleophilic aromatic substitution. The aziridine ring, a three-membered nitrogen-containing ring, contributes to the compound's reactivity due to its inherent strain and ability to act as a nucleophile or electrophile depending on the reaction conditions. The pyrazole ring, a five-membered aromatic heterocycle with two nitrogen atoms, adds further functionality by enabling hydrogen bonding and metal coordination.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions, oxidation, and cyclization. Researchers have employed methodologies such as Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Stille coupling to construct the complex architecture of this molecule. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product.

The biological activity of 2-Methyl-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline has been extensively studied in recent years. In vitro studies have demonstrated its potential as an inhibitor of various enzymes, including kinases and proteases, which are key targets in the development of anti-cancer drugs. Additionally, this compound has shown promising results in modulating cellular signaling pathways involved in inflammation and neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it particularly attractive for use in central nervous system-related therapies.

In the field of material science, this compound has been explored as a building block for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. The presence of multiple coordinating groups allows for strong interactions with metal ions, leading to highly porous and stable materials with applications in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the synthesis conditions to enhance the mechanical properties and thermal stability of these materials.

The catalytic properties of this compound have also been investigated in various organic transformations. Its ability to act as both a Lewis acid and a base makes it versatile in promoting reactions such as alkene epoxidation, cyclopropanation, and Michael addition. Recent studies have highlighted its potential as an organocatalyst for asymmetric synthesis, offering new opportunities for enantioselective drug development.

In conclusion, 2-Methyl-3-[[1-[(1-methylpyrazol-4-yLmethyl]aziridin-yLmethoxy]]quinoline is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure enables it to participate in a wide range of chemical reactions and biological processes, making it an invaluable tool for researchers in academia and industry alike. As ongoing research continues to uncover new applications and mechanisms of action for this compound, its role in advancing modern science is expected to grow significantly.